(3-Chloro-2-isopropoxybenzyl)methylamine

• Molecular Formula: C11H16ClNO
• Molecular Weight: 213.70 g/mol
• IUPAC Name: 2-(3-chloro-2-propan-2-yloxyphenyl)ethanamine
• InChI: InChI=1S/C11H16ClNO/c1-8(2)14-11-9(6-7-13)4-3-5-10(11)12/h3-5,8H,6-7,13H2,1-2H3
• InChI Key: IESSSZOZJRGXAY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=CC=C1Cl)CCN

Description

(3-Chloro-2-isopropoxybenzyl)methylamine is a useful research compound. Its molecular formula is C11H16ClNO and its molecular weight is 213.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methylamine (10.3 mL of a 2.0 M solution in MeOH, 20.6 mmol) was added to 3-chloro-2-isopropoxybenzaldehyde (0.500 g, 2.52 mmol) and the mixture was stirred for 72 h. The solution was concentrated under reduced pressure. The resulting light yellow oil was dissolved in EtOH (10.3 mL) and treated with NaBH4 (0.095 g, 2.52 mmol). After stirring for 18 h, the reaction mixture was concentrated under reduced pressure, dissolved in 1 N NaOH (20 mL) and extracted with Et2O (3×50 mL). The combined organics were washed with brine (2×75 mL), dried (Na2SO4) and concentrated to give the title compound (0.50 g, 93%) as a yellow oil: 1H NMR (300 MHz, DMSO-d6) δ 7.40-7.31 (m, 2H), 7.08 (t, J=7.8 Hz, 1H), 4.42 (q, J=6.1 Hz, 1H), 3.66 (s, 2H), 2.25 (s, 3H), 2.02 (br s, 1H), 1.25 (d, J=6.1 Hz, 6H).